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Introduction

Ethylhexyl triazone, also known as Uvinul T 150, is a highly effective and photostable oil-
soluble UVB filter. Its strong absorbance in the UVB range, with a peak at approximately 314
nm, makes it a popular ingredient in a wide variety of sunscreen and personal care products to
achieve a high Sun Protection Factor (SPF).[1][2][3][4][5] Accurate quantification of Ethylhexyl
triazone in raw materials and finished formulations is crucial for ensuring product efficacy and
regulatory compliance.

This document provides a detailed application note and protocol for the determination of
Ethylhexyl triazone using UV-Vis spectrophotometry. This method is simple, cost-effective,
and suitable for the analysis of Ethylhexyl triazone in simple matrices where it is the primary
UV-absorbing compound. For more complex formulations containing multiple UV absorbers, a
separation technique such as high-performance liquid chromatography (HPLC) is
recommended prior to spectrophotometric detection to ensure selectivity.[4][6]

Principle of the Method

The spectrophotometric determination of Ethylhexyl triazone is based on the measurement of
its absorbance of ultraviolet (UV) radiation at its wavelength of maximum absorbance (Amax).
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According to the Beer-Lambert law, the absorbance of a solution is directly proportional to the
concentration of the analyte and the path length of the light through the solution. By measuring
the absorbance of a sample solution at 314 nm and comparing it to a calibration curve
prepared with standard solutions of known concentrations, the concentration of Ethylhexyl
triazone in the sample can be accurately determined.

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the spectrophotometric
determination of Ethylhexyl triazone. The Limit of Detection (LOD) and Limit of Quantitation
(LOQ) values are derived from a high-performance thin-layer chromatography (HPTLC) method
with densitometric (spectrophotometric) detection at 300 nm, which provides a strong indication
of the sensitivity of the spectrophotometric approach.[4][7][8][9]

Parameter Value Reference

Wavelength of Maximum

~314 nm [1][2][4]
Absorbance (Amax)
Limit of Detection (LOD) 0.03 p g/spot [41[8]
Limit of Quantitation (LOQ) 0.1 u g/spot [41[8]
Calibration Curve Fit (HPTLC- )

Second-degree polynomial [41[7118][9]

Densitometry)

Experimental Protocols
Instrumentation and Materials

 Instrumentation: A calibrated UV-Vis spectrophotometer capable of scanning in the UV range
(200-400 nm) with a 1 cm path length quartz cuvette.[10]

o Chemicals and Reagents:
o Ethylhexyl triazone reference standard (analytical grade)

o Ethanol (spectroscopic grade)
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o Methanol (HPLC grade)
o Acetone (analytical grade)

o Glassware: Class A volumetric flasks, pipettes, and beakers.

Preparation of Standard Solutions
2.1. Stock Standard Solution (1000 pg/mL)

Accurately weigh 100 mg of Ethylhexyl triazone reference standard.

Transfer the standard to a 100 mL volumetric flask.

Dissolve the standard in approximately 70 mL of ethanol.

Sonicate for 10 minutes to ensure complete dissolution.

Bring the solution to volume with ethanol and mix thoroughly.
2.2. Working Standard Solutions

Prepare a series of working standard solutions by diluting the stock standard solution with
ethanol as described in the table below:

Volume of Stock Solution

Concentration (pg/mL) Final Volume (mL)
(mL)

5 0.5 100

10 1.0 100

15 15 100

20 2.0 100

25 2.5 100

Sample Preparation (for a simple sunscreen oil)
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Accurately weigh an amount of the sunscreen oil sample expected to contain approximately
10 mg of Ethylhexyl triazone into a 100 mL volumetric flask.

Add approximately 70 mL of ethanol and shake vigorously for 15 minutes to extract the
Ethylhexyl triazone.

Bring the solution to volume with ethanol and mix well.
Filter the solution through a 0.45 pum syringe filter to remove any undissolved excipients.

Dilute the filtered solution with ethanol to obtain a theoretical concentration within the range
of the calibration curve (e.g., a 1 in 10 dilution for a sample containing 1% Ethylhexyl
triazone).

Spectrophotometric Measurement

Set the spectrophotometer to scan from 400 nm to 200 nm.
Use ethanol as the blank to zero the instrument.

Record the UV spectrum of a mid-range standard solution to confirm the wavelength of
maximum absorbance (Amax) is at approximately 314 nm.

Set the instrument to measure the absorbance at 314 nm.

Measure the absorbance of the blank, each working standard solution, and the prepared
sample solution.

Data Analysis

Construct a calibration curve by plotting the absorbance of the working standard solutions
versus their corresponding concentrations.

Perform a linear regression analysis on the calibration data to obtain the equation of the line
(y = mx + c¢) and the correlation coefficient (R?). The R2 value should be > 0.999 for a good
linear fit.
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o Calculate the concentration of Ethylhexyl triazone in the diluted sample solution using the
equation of the line.

o Calculate the percentage of Ethylhexyl triazone in the original sunscreen oil sample using
the following formula:

% Ethylhexyl triazone = (C x D x V) / (W % 10)

Where:

o C = Concentration of Ethylhexyl triazone in the diluted sample solution (ug/mL)
o D = Dilution factor

o V = Initial volume of the sample preparation (mL)

o W = Weight of the sunscreen oil sample (mg)

Method Validation

For use in a regulated environment, the analytical method should be validated according to ICH
guidelines. The following parameters should be assessed:

Specificity: Analyze a placebo sample (the sunscreen oil base without Ethylhexyl triazone)
to ensure there is no interference from the excipients at 314 nm.

 Linearity: Analyze a series of at least five concentrations of Ethylhexyl triazone to
demonstrate a linear relationship between absorbance and concentration.

e Accuracy: Perform recovery studies by spiking a placebo sample with known amounts of
Ethylhexyl triazone at three different concentration levels (e.g., 80%, 100%, and 120% of
the expected concentration). The recovery should be within 98-102%.

e Precision:

o Repeatability (Intra-day precision): Analyze at least six replicate samples of the same
concentration on the same day. The relative standard deviation (RSD) should be < 2%.
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o Intermediate Precision (Inter-day precision): Analyze the same samples on different days,
with different analysts, or on different instruments. The RSD should be < 2%.

o Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determine the LOD and LOQ
based on the standard deviation of the response and the slope of the calibration curve.

Visualizations
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Caption: Workflow for the spectrophotometric determination of Ethylhexyl triazone.
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Caption: Logical relationship of the spectrophotometric analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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